1-benzyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinamine

• IUPAC Name: 1-benzyl-N-[2-(2-methoxyphenyl)ethyl]piperidin-4-amine
• InChI: InChI=1S/C21H28N2O/c1-24-21-10-6-5-9-19(21)11-14-22-20-12-15-23(16-13-20)17-18-7-3-2-4-8-18/h2-10,20,22H,11-17H2,1H3
• InChI Key: OKXNHIFQCPVMDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

1-benzyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinamine, also known as methoxybenzylpiperazine (MBZP), is a psychoactive drug that belongs to the class of piperazines. It is a synthetic compound that was initially developed as an antidepressant, but it has also been used recreationally due to its euphoric and stimulant effects.

Mechanism of Action

MBZP acts as a dopamine and serotonin reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in increased stimulation and euphoria. MBZP also binds to the dopamine and serotonin receptors, which further enhances its effects.
Biochemical and Physiological Effects:
MBZP has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. MBZP has been reported to cause nausea, vomiting, and headaches in some users.

Advantages and Limitations for Lab Experiments

MBZP has several advantages for use in lab experiments. It is a synthetic compound, which means that its purity and potency can be controlled. MBZP also has fewer side effects compared to other stimulants such as amphetamines and cocaine. However, the recreational use of MBZP has led to its classification as a controlled substance, which limits its availability for research purposes.

Future Directions

There are several future directions for research on MBZP. One area of interest is the development of new antidepressant drugs based on the structure of MBZP. Another area of research is the study of the long-term effects of MBZP on the brain and the body. Additionally, more research is needed to understand the mechanism of action of MBZP and its effects on neurotransmitter systems in the brain.

Synthesis Methods

MBZP can be synthesized through the condensation of 3-methoxybenzaldehyde and 1-benzylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization using a solvent such as ethanol.

Scientific Research Applications

MBZP has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant effects similar to those of amphetamines and cocaine, but with fewer side effects. MBZP has also been used as a tool to study the role of the dopamine and serotonin neurotransmitter systems in the brain.